N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C19H17FN4O2S2/c1-11-3-4-12(2)15(9-11)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-5-7-14(20)8-6-13/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key: CVRBPTDJRXLFGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN4O2S2
• Molecular Weight: 416.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. The compound likely has a complex 3D structure due to the presence of multiple functional groups and rings.

Scientific Research Applications

Antimicrobial Applications

. The compound showed excellent activity against methicillin and tedizolid/linezolid-resistant S. . Moreover, it showed favourable activity against vancomycin-resistant E. .

Antifungal Applications

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Synthesis of Novel Thiazole Derivatives

. These derivatives have been used to study their in vitro antimicrobial activity characterisation using representative Gram-negative and Gram-positive strains, including tedizolid/linezolid-resistant S. .

Synthesis of Pyridones

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Synthesis of Bromolactones

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Crystal Structure Studies

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Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s handled and used. For instance, many organic compounds are flammable and may be harmful or toxic if ingested, inhaled, or come into contact with skin. Specific safety data for the given compound would need to be determined experimentally.